Cas no 951890-94-1 (3-Chloro-3'-iodo-4-methylbenzophenone)

• Product Name: 3-Chloro-3'-iodo-4-methylbenzophenone
• CAS No: 951890-94-1
• MF: C₁₄H₁₀ClIO
• MW: 356.586075305939
• CID: 4722527
• Update Time: 2025-05-25

3-Chloro-3'-iodo-4-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-3'-IODO-4-METHYLBENZOPHENONE
• (3-Chloro-4-methylphenyl)(3-iodophenyl)methanone
• BC4717303
• 3-Chloro-3'-iodo-4-methylbenzophenone

• Inchi： 1S/C14H10ClIO/c1-9-5-6-11(8-13(9)15)14(17)10-3-2-4-12(16)7-10/h2-8H,1H3
• InChI Key： AWMIVVOVTUGGDG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(C)=C(C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Chloro-3'-iodo-4-methylbenzophenone

Introduction to 3-Chloro-3'-iodo-4-methylbenzophenone (CAS No. 951890-94-1) and Its Emerging Applications in Chemical Biology

3-Chloro-3'-iodo-4-methylbenzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 951890-94-1, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and reactivity. This benzophenone derivative features both chloro and iodo substituents, which make it a valuable intermediate in synthetic chemistry and a promising candidate for various biological applications.

The compound's molecular structure, characterized by a rigid aromatic system with electron-withdrawing and electron-donating groups, contributes to its broad utility in cross-coupling reactions, particularly in the Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, which are essential for the development of novel pharmaceuticals and agrochemicals.

In recent years, 3-Chloro-3'-iodo-4-methylbenzophenone has been explored in the synthesis of biologically active molecules. Its dual halogenation pattern allows for selective functionalization, enabling the construction of diverse pharmacophores. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways. The chloro and iodo groups can be readily exchanged or modified through palladium-catalyzed reactions, facilitating the generation of libraries of derivatives for high-throughput screening.

One of the most compelling aspects of 3-Chloro-3'-iodo-4-methylbenzophenone is its role in photoredox catalysis. The presence of both electron-deficient and electron-rich aromatic rings makes it an excellent candidate for mediating single-electron transfer (SET) reactions. These reactions are crucial in organic synthesis, allowing for the introduction of novel functional groups under mild conditions. Recent studies have demonstrated its application in the asymmetric synthesis of chiral molecules, which are indispensable in drug development.

The compound's reactivity also extends to its use as a precursor in material science. Specifically, it has been employed in the preparation of organic semiconductors and light-emitting diodes (OLEDs). The ability to precisely control the molecular architecture through functionalization with 3-Chloro-3'-iodo-4-methylbenzophenone enables the tuning of electronic properties, making it a valuable building block for advanced optoelectronic devices.

Moreover, 3-Chloro-3'-iodo-4-methylbenzophenone has found utility in bioconjugation techniques. Its halogenated structure allows for facile coupling with biomolecules such as peptides and proteins via thiol-click chemistry or transition-metal-catalyzed reactions. This capability is particularly relevant in drug delivery systems, where precise attachment of therapeutic agents to carriers is essential for optimizing bioavailability and targeting specificity.

The growing interest in 3-Chloro-3'-iodo-4-methylbenzophenone is further underscored by its incorporation into innovative synthetic methodologies. For example, recent advances in photoredox catalysis have leveraged this compound to achieve unprecedented levels of selectivity in C-H activation reactions. Such developments are transforming the landscape of synthetic organic chemistry, enabling more efficient routes to complex target molecules.

In conclusion, 3-Chloro-3'-iodo-4-methylbenzophenone (CAS No. 951890-94-1) represents a cornerstone compound in modern chemical biology. Its unique structural features and broad reactivity profile make it indispensable for researchers engaged in pharmaceutical discovery, materials science, and synthetic chemistry. As new methodologies continue to emerge, the potential applications of this versatile benzophenone derivative are likely to expand even further, solidifying its importance as a key intermediate in cutting-edge research.